N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H16N4O2S2/c1-12-7-8-14-16(9-12)28-20(21-14)24-18(26)11-27-19-22-15(10-17(25)23-19)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,24,26)(H,22,23,25)
• InChI Key: SUIHTTJJYHYJJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O2S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 899965-63-0

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16N4O2S2 and its molecular weight is 408.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed synthetic pathways for creating compounds structurally related to N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide, emphasizing the utility of N-aryl-2-chloroacetamides as versatile building blocks. These processes have enabled the formation of complex thiazolo[3,2-a]pyrimidinone derivatives, highlighting the compounds' roles in facilitating ring annulation and demonstrating their potential in generating diverse molecular architectures. Analytical, spectral studies, and X-ray crystallography have been employed to confirm the structures of these synthetic products, underscoring the importance of precise characterization in understanding their properties and reactivity (Janardhan et al., 2014).

Antitumor Activity

The antitumor potential of derivatives structurally related to the focal compound has been extensively studied. For instance, new derivatives bearing different heterocyclic rings have been synthesized and evaluated for their antitumor activity in vitro. These studies have identified compounds with considerable anticancer activity against various cancer cell lines, providing a foundation for the development of novel anticancer agents. The research emphasizes the importance of structural diversity in enhancing biological activity and presents a promising avenue for the discovery of new therapeutic agents (Yurttaş et al., 2015).

Antimicrobial Properties

Compounds related to this compound have shown promising antimicrobial activities. A study on thiazolidin-4-one derivatives revealed their potential as antimicrobial agents against a range of bacterial and fungal species. This research not only expands the understanding of the antimicrobial spectrum of these compounds but also contributes to the identification of new chemical entities with potential therapeutic applications (Baviskar et al., 2013).